(2S,5S)-Dimethyl 1-(2-(1,3-dioxoisoindolin-2-yl)ethyl)piperidine-2,5-dicarboxylate

• CAS RN: 144660-61-7
• Molecular Formula: C19H22N2O6
• Molecular Weight: 374.4 g/mol
• IUPAC Name: dimethyl (2S,5S)-1-[2-(1,3-dioxoisoindol-2-yl)ethyl]piperidine-2,5-dicarboxylate
• InChI: InChI=1S/C19H22N2O6/c1-26-18(24)12-7-8-15(19(25)27-2)20(11-12)9-10-21-16(22)13-5-3-4-6-14(13)17(21)23/h3-6,12,15H,7-11H2,1-2H3/t12-,15-/m0/s1
• InChI Key: YALYADXFMBZGKU-WFASDCNBSA-N
• Isomeric SMILES: COC(=O)[C@H]1CC[C@H](N(C1)CCN2C(=O)C3=CC=CC=C3C2=O)C(=O)OC
• SMILES: COC(=O)C1CCC(N(C1)CCN2C(=O)C3=CC=CC=C3C2=O)C(=O)OC
• synonyms: 2,5-Piperidinedicarboxylic acid, 1-[2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)ethyl]-, diMethyl ester, cis- (9CI)

Description

(2S,5S)-Dimethyl 1-(2-(1,3-dioxoisoindolin-2-yl)ethyl)piperidine-2,5-dicarboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is a piperidine derivative and is commonly referred to as DMPIEP. In

Mechanism of Action

DMPIEP has been shown to inhibit acetylcholinesterase by binding to the active site of the enzyme. This results in the accumulation of acetylcholine, a neurotransmitter that is essential for cognitive function. DMPIEP has also been shown to modulate the activity of nicotinic acetylcholine receptors, which are involved in the regulation of neurotransmitter release.
Biochemical and Physiological Effects:
DMPIEP has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. It has also been shown to increase the levels of acetylcholine in the brain, which is essential for cognitive function. DMPIEP has been shown to have a low toxicity profile and is well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

DMPIEP has several advantages for lab experiments, including its high purity and high yield synthesis method. It has also been shown to have a low toxicity profile, making it a safe compound for use in animal studies. However, DMPIEP has some limitations, including its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research involving DMPIEP. One potential area of research is the development of DMPIEP-based drugs for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of research is the investigation of the mechanism of action of DMPIEP and its effects on neurotransmitter regulation. Additionally, further studies are needed to determine the optimal dosing and administration of DMPIEP for therapeutic use.

Scientific Research Applications

DMPIEP has shown potential applications in various fields of research, including medicinal chemistry, neuroscience, and pharmacology. It has been studied for its potential therapeutic effects on neurological disorders such as Alzheimer's disease and Parkinson's disease. DMPIEP has also been investigated as an inhibitor of acetylcholinesterase, an enzyme that plays a crucial role in the regulation of neurotransmitters.

Synthesis routes and methods

Procedure details